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Compound of Interest

Compound Name: 4-Azepanone hydrochloride

Cat. No.: B019539 Get Quote

This guide provides immediate, essential safety and logistical information for handling 4-
Azepanone hydrochloride in a laboratory setting. It is intended for researchers, scientists,

and drug development professionals to ensure safe operational procedures and proper

disposal.

Hazard Identification and Classification
4-Azepanone hydrochloride is classified as a hazardous substance. It is crucial to understand

its potential dangers before handling.
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Hazard Class GHS Classification Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Danger
H302: Harmful if

swallowed[1]

Acute Toxicity,

Inhalation
Category 4 Danger

H332: Harmful if

inhaled[1]

Skin

Corrosion/Irritation
Category 2 Danger

H315: Causes skin

irritation[1]

Serious Eye

Damage/Irritation
Category 1 Danger

H318: Causes serious

eye damage[1][2]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Danger

H335: May cause

respiratory irritation[1]

[2]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 4-Azepanone hydrochloride to

minimize exposure risk.[3]
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PPE Category Specification Rationale

Eye and Face Protection
Safety goggles with side

shields or a face shield.[2][4]

Protects against splashes and

dust, preventing serious eye

damage.[2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene)

tested according to EN 374.[2]

It is recommended to wear two

pairs of gloves.[5]

Prevents skin contact and

irritation.[1] Breakthrough

times should be considered for

prolonged handling.[2]

Body Protection

A disposable, low-permeability

fabric gown with a solid front,

long sleeves, and tight-fitting

cuffs.[5]

Protects skin from

contamination and prevents

the transfer of the chemical

outside the work area.

Respiratory Protection

Use in a well-ventilated area

with local exhaust ventilation. If

dust formation is unavoidable

or ventilation is inadequate, a

NIOSH-approved respirator is

necessary.[2][6]

Prevents inhalation of the

powder, which can cause

respiratory irritation.[1][2]

Operational Plan: Step-by-Step Handling Procedure
Follow these steps to ensure the safe handling of 4-Azepanone hydrochloride from receipt to

disposal.

Receiving and Unpacking:

Personnel receiving the shipment should wear chemotherapy gloves.[3]

Inspect the container for any damage or leaks in a designated receiving area.

If the packaging is compromised, implement spill procedures immediately.

Preparation and Weighing:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.carlroth.com/medias/SDB-2CP6-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTU5NDl8YXBwbGljYXRpb24vcGRmfGFEazVMMmc0TUM4NU1qQTJORFl5TURnM01UazRMMU5FUWw4eVExQTJYMFJGWDBWT0xuQmtaZ3w5N2I4NmIxZjRiNmFjNDQ2OGVmOGUzYThiMDg0Mzc2OGU5ZDNiMzBjNzAyNWJjMmY5YjU1OTI4MjgyODQyMTk5
https://www.chemicalbook.com/msds/4-perhydroazepinone-hydrochloride.htm
https://www.carlroth.com/medias/SDB-2CP6-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTU5NDl8YXBwbGljYXRpb24vcGRmfGFEazVMMmc0TUM4NU1qQTJORFl5TURnM01UazRMMU5FUWw4eVExQTJYMFJGWDBWT0xuQmtaZ3w5N2I4NmIxZjRiNmFjNDQ2OGVmOGUzYThiMDg0Mzc2OGU5ZDNiMzBjNzAyNWJjMmY5YjU1OTI4MjgyODQyMTk5
https://www.carlroth.com/medias/SDB-2CP6-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTU5NDl8YXBwbGljYXRpb24vcGRmfGFEazVMMmc0TUM4NU1qQTJORFl5TURnM01UazRMMU5FUWw4eVExQTJYMFJGWDBWT0xuQmtaZ3w5N2I4NmIxZjRiNmFjNDQ2OGVmOGUzYThiMDg0Mzc2OGU5ZDNiMzBjNzAyNWJjMmY5YjU1OTI4MjgyODQyMTk5
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://pubchem.ncbi.nlm.nih.gov/compound/Azepan-4-one-hydrochloride
https://www.carlroth.com/medias/SDB-2CP6-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTU5NDl8YXBwbGljYXRpb24vcGRmfGFEazVMMmc0TUM4NU1qQTJORFl5TURnM01UazRMMU5FUWw4eVExQTJYMFJGWDBWT0xuQmtaZ3w5N2I4NmIxZjRiNmFjNDQ2OGVmOGUzYThiMDg0Mzc2OGU5ZDNiMzBjNzAyNWJjMmY5YjU1OTI4MjgyODQyMTk5
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.carlroth.com/medias/SDB-2CP6-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTU5NDl8YXBwbGljYXRpb24vcGRmfGFEazVMMmc0TUM4NU1qQTJORFl5TURnM01UazRMMU5FUWw4eVExQTJYMFJGWDBWT0xuQmtaZ3w5N2I4NmIxZjRiNmFjNDQ2OGVmOGUzYThiMDg0Mzc2OGU5ZDNiMzBjNzAyNWJjMmY5YjU1OTI4MjgyODQyMTk5
https://static.abclonal.com/sds/A26394
https://pubchem.ncbi.nlm.nih.gov/compound/Azepan-4-one-hydrochloride
https://www.carlroth.com/medias/SDB-2CP6-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTU5NDl8YXBwbGljYXRpb24vcGRmfGFEazVMMmc0TUM4NU1qQTJORFl5TURnM01UazRMMU5FUWw4eVExQTJYMFJGWDBWT0xuQmtaZ3w5N2I4NmIxZjRiNmFjNDQ2OGVmOGUzYThiMDg0Mzc2OGU5ZDNiMzBjNzAyNWJjMmY5YjU1OTI4MjgyODQyMTk5
https://www.benchchem.com/product/b019539?utm_src=pdf-body
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conduct all handling of the solid powder within a chemical fume hood or a ventilated

enclosure to control dust.[2]

Don all required PPE before opening the container.

Use dedicated spatulas and weigh boats. Clean all equipment thoroughly after use.

Dissolution and Use in Experiments:

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Keep containers closed when not in use.

Ensure all manipulations are performed within a fume hood.

Storage:

Store in a tightly sealed, properly labeled container.[2]

Keep in a dry, well-ventilated area.[2]

The recommended storage temperature is between 15–25 °C.[2] For stock solutions,

storage at -20°C for one month or -80°C for six months is recommended.[7][8]

Emergency and First Aid Procedures
Immediate action is critical in the event of exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids open.[2][9][10] Remove

contact lenses if present and easy to do.[2]

Seek immediate medical attention from an

ophthalmologist.[2]

Skin Contact

Remove all contaminated clothing immediately.

[2] Wash the affected skin area thoroughly with

soap and plenty of water.[4][11] If irritation

persists, consult a physician.[2][11]

Inhalation

Move the individual to fresh air at once.[9][11] If

breathing is difficult or has stopped, provide

artificial respiration or oxygen.[11] Seek

immediate medical attention.[2][11]

Ingestion

Rinse the mouth with water.[2][4] Do not induce

vomiting.[9] Call a physician or poison control

center immediately.[2]

Disposal Plan
All waste containing 4-Azepanone hydrochloride must be treated as hazardous waste.

Solid Waste: Collect unused or expired powder in its original container or a clearly labeled,

sealed container for hazardous waste.[12]

Contaminated Materials: All disposable items that have come into contact with the chemical,

such as gloves, gowns, bench paper, and empty vials, must be disposed of in a designated

hazardous waste container.[12]

Liquid Waste: Collect all solutions containing 4-Azepanone hydrochloride in a labeled,

sealed, and appropriate hazardous waste container.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols and to ensure compliance with all local, state, and federal regulations.
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Workflow for Handling 4-Azepanone Hydrochloride

Workflow for Handling 4-Azepanone Hydrochloride

Preparation

Post-Handling

Storage & Disposal

1. Don Full PPE

2. Prepare Fume Hood

3. Gather Equipment

4. Weigh Compound

5. Prepare Solution

6. Perform Experiment

7. Decontaminate Surfaces

Store Securely

Emergency Event
(Spill/Exposure)

8. Segregate Waste

9. Doff PPE Dispose via EHS

10. Wash Hands

End (Safe Completion)

Start

Follow First Aid
Protocol

Report to EHS

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b019539?utm_src=pdf-body
https://www.benchchem.com/product/b019539?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Procedural workflow for the safe handling of 4-Azepanone hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Azepan-4-one hydrochloride | C6H12ClNO | CID 22021728 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. carlroth.com [carlroth.com]

3. publications.ashp.org [publications.ashp.org]

4. 4-Perhydroazepinone hydrochloride - Safety Data Sheet [chemicalbook.com]

5. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational
Safety and Health Administration [osha.gov]

6. static.abclonal.com [static.abclonal.com]

7. medchemexpress.com [medchemexpress.com]

8. medchemexpress.com [medchemexpress.com]

9. cprcertificationnow.com [cprcertificationnow.com]

10. ehs.princeton.edu [ehs.princeton.edu]

11. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

12. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 4-
Azepanone Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019539#personal-protective-equipment-for-handling-
4-azepanone-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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